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Cat. No.: B098707

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethynylfuran, a heterocyclic aromatic compound with the chemical formula CsH4O, serves
as a valuable building block in organic synthesis.[1] Its rigid structure, combining a furan ring
with an ethynyl group, makes it an attractive synthon for the construction of more complex
molecules with applications in medicinal chemistry, materials science, and agrochemicals. This
technical guide provides a comprehensive overview of the structure and spectroscopic data of
2-ethynylfuran, along with a representative synthesis protocol.

Chemical Structure and Properties

2-Ethynylfuran, also known as 2-furylacetylene, possesses a planar structure with a molecular
weight of 92.09 g/mol .[1] The presence of the electron-rich furan ring and the carbon-carbon
triple bond of the ethynyl group imparts unique reactivity to the molecule, making it amenable
to a variety of chemical transformations.
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Property Value Source
IUPAC Name 2-ethynylfuran PubChem[1]
Molecular Formula CeH4O PubChem[1]
Molecular Weight 92.09 g/mol PubChem[1]
SMILES C#CC1=CC=CO01 PubChem([1]
InChlKey CTVCBOZMKFQEAP- PubChem([1]
UHFFFAOYSA-N

Physical Form Liquid Sigma-Aldrich
Storage Temperature -20°C Sigma-Aldrich

Structure of 2-Ethynylfuran

Caption: Chemical structure of 2-Ethynylfuran.

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the unambiguous identification and

characterization of 2-ethynylfuran. The following tables summarize the key spectroscopic

data.

H NMR Spectroscopy

Chemical Shift ()

Coupling Constant

Multiplicit Assignment
ppm AL (J) Hz g
7.42 dd 1.8,0.8 H-5
6.51 dd 3.4,0.8 H-3
6.39 dd 34,18 H-4
3.45 s - =C-H
3C NMR Spectroscopy
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Chemical Shift (8) ppm Assighment
1454 C-5

128.8 C-2

116.3 C-3

1111 C-14

80.8 =

77.2 =C-H

Infrared (IR) Spectroscopy

Wavenumber (cm~—?) Intensity Assignment

3305 Strong =C-H stretch

3145, 3120 Medium C-H stretch (furan)
2110 Medium C=C stretch

1580, 1470, 1380 Medium C=C stretch (furan ring)
1010 Strong C-O-C stretch

740 Strong C-H out-of-plane bend

Mass Spectrometry (MS)

m/z Relative Intensity (%) Assignment
92 100 M]*

64 40 [M - COJ*

38 35 [C3H2]*

Experimental Protocols

A common and effective method for the synthesis of 2-ethynylfuran is the Sonogashira

coupling reaction between a suitable furan derivative and a protected acetylene, followed by
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deprotection.

Representative Synthesis of 2-Ethynylfuran via Sonogashira Coupling
Caption: Workflow for the synthesis of 2-ethynylfuran.

Detailed Protocol:

» Reaction Setup: To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),
add 2-bromofuran (1.0 eq), bis(triphenylphosphine)palladium(ll) dichloride (Pd(PPhs)2Cl2)
(0.02 eq), and copper(l) iodide (Cul) (0.04 eq).

e Solvent and Reagents Addition: Add anhydrous tetrahydrofuran (THF) as the solvent,
followed by triethylamine (EtsN) (2.0 eq). The mixture is stirred at room temperature.

o Addition of Acetylene: Add ethynyltrimethylsilane (1.2 eq) dropwise to the reaction mixture.

e Reaction Conditions: The reaction mixture is then heated to a specified temperature (e.g., 60
°C) and stirred for a designated time (typically several hours) until the reaction is complete,
as monitored by thin-layer chromatography (TLC) or gas chromatography-mass
spectrometry (GC-MS).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the
solvent is removed under reduced pressure. The residue is then partitioned between an
organic solvent (e.g., diethyl ether) and water. The organic layer is separated, washed with
brine, dried over anhydrous sodium sulfate, and concentrated.

 Purification of Intermediate: The crude product, 2-((trimethylsilyl)ethynyl)furan, is purified by
column chromatography on silica gel.

o Deprotection: The purified intermediate is dissolved in methanol (MeOH), and potassium
carbonate (K2COs) (2.0 eq) is added. The mixture is stirred at room temperature until the
removal of the trimethylsilyl (TMS) group is complete (monitored by TLC or GC-MS).

o Final Work-up and Purification: The solvent is evaporated, and the residue is extracted with
an organic solvent. The organic layer is washed with water, dried, and concentrated. The
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final product, 2-ethynylfuran, is purified by distillation or column chromatography to yield a

pure liquid.

Conclusion

This technical guide provides essential information on the structure, spectroscopic properties,
and a reliable synthetic route for 2-ethynylfuran. The presented data and protocols are
intended to support researchers and professionals in the fields of chemical synthesis and drug
development in their efforts to utilize this versatile building block for the creation of novel and
functional molecules. The detailed spectroscopic data will be instrumental for the accurate
identification and quality control of 2-ethynylfuran in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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